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Compound of Interest

Compound Name:
4-

Phenylcyclohexanecarbaldehyde

CAS No.: 1466-74-6

Cat. No.: B075294 Get Quote

Executive Summary
4-Phenylcyclohexanecarbaldehyde (CAS: 1466-74-6) is a critical bicyclic building block used

primarily in the synthesis of liquid crystal mesogens and pharmaceutical intermediates

(specifically for GPCR ligands and dopamine agonists).[1][2] Its structural rigidity, provided by

the cyclohexane ring, makes it an ideal scaffold for defining spatial orientation in bioactive

molecules.[1]

This guide analyzes the technical specifications, industrial synthesis routes, supply chain

dynamics, and pricing structures necessary for informed R&D and procurement decisions.

Technical Specifications & Chemical Identity
The stereochemistry of this molecule is its most critical quality attribute. The trans-isomer is

thermodynamically more stable and is the required form for most liquid crystal and

pharmaceutical applications due to its linear, planar conformation which favors receptor binding

and mesophase formation.[2]
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Property Specification

CAS Number
1466-74-6 (General), 126781-72-4 (cis/trans

specific)

IUPAC Name 4-Phenylcyclohexane-1-carbaldehyde

Molecular Formula C₁₃H₁₆O

Molecular Weight 188.27 g/mol

Appearance
Colorless to pale yellow liquid or low-melting

solid

Boiling Point ~145°C at 0.5 mmHg (Predicted)

Solubility
Soluble in DCM, THF, Ethyl Acetate; Insoluble in

water

Stability

Air Sensitive: Aldehydes oxidize to carboxylic

acids.[1][2][3] Store under Argon/Nitrogen at

-20°C.

Key Impurities

4-Phenylcyclohexanecarboxylic acid (Oxidation

product), 4-Phenylcyclohexanone (Starting

material)

Critical Note on Stereochemistry: Commercial samples often exist as a mixture of cis and trans

isomers. For high-performance applications (e.g., liquid crystals), a trans purity of >95% is

typically required.[1] The trans isomer places both the phenyl and formyl groups in equatorial

positions, minimizing steric strain.
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The 4-phenylcyclohexyl moiety acts as a lipophilic spacer that mimics the spatial arrangement

of biphenyl systems but with different metabolic and solubility profiles.[2]

Reductive Amination Precursor: The aldehyde function is readily converted to amines via

reductive amination (using NaBH(OAc)₃). These amines are structural analogs to the tail

groups found in dopamine agonists like Rotigotine or antipsychotics like Cariprazine.

GPCR Ligands: The rigid cyclohexane spacer is used to position pharmacophores at precise

distances in NPY Y5 receptor antagonists and various orphan GPCR ligands.

Liquid Crystal Engineering
In the materials science sector, this aldehyde is a precursor to phenylcyclohexyl-based

mesogens.[2] The aldehyde group allows for the attachment of flexible alkyl tails or polar head

groups (via Wittig or Grignard reactions) essential for nematic phase stability.

Synthesis & Manufacturing Routes
Understanding the synthesis is vital for assessing impurity profiles. The two dominant routes

are the Homologation of the Ketone and the Reduction of the Nitrile/Acid.

Route A: Homologation (The "Wittig" Route)
This is the most common lab-scale route, starting from the widely available 4-

phenylcyclohexanone (CAS: 4894-75-1).[1][2]
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Figure 1: Synthesis via Wittig homologation.[1][2] This route extends the carbon chain by one

unit.

Route B: Catalytic Hydrogenation (Industrial)
For bulk manufacturing, the reduction of biphenyl-4-carboxaldehyde or 4-phenylbenzoic acid

derivatives is preferred to avoid phosphorus waste.[1][2]

Step 1: Hydrogenation of the aromatic ring (typically requires Rh or Ru catalysts).[4]

Step 2: Isomerization to the thermodynamic trans product using base (e.g., NaOMe/MeOH).

Supply Chain Landscape & Pricing
Supplier Tiering[1][2]

Tier 1 (Catalog/R&D): Sigma-Aldrich (Merck), TCI Chemicals, Alfa Aesar.[1][2]

Pros: High reliability, detailed CoA, verified stereochemistry.

Cons: High unit cost (

$).[2]

Tier 2 (Specialty Aggregators): BLD Pharm, Combi-Blocks, ChemScene.[1][2]

Pros: Good balance of price and quality, often stock gram-scale quantities.[1][2]

Cons: Lead times can vary if stock is in regional warehouses (e.g., China to US/EU).[2]

Tier 3 (Bulk Manufacturers): Custom synthesis houses in China/India.[2]

Pros: Lowest cost for >1kg orders.[1][2]

Cons: Requires strict QC validation (NMR/GC) to ensure trans purity.[2]

Market Pricing Estimates (2025)
Pricing is highly dependent on purity (>97% vs >95%) and stereochemical definition.[2]
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Scale
Estimated Price Range
(USD)

Supplier Type

1 g $25 - $45 Catalog (Sigma/TCI)

5 g $80 - $120 Catalog

25 g $150 - $250 Specialty (BLD/Combi)

100 g $400 - $600 Specialty

1 kg $1,500 - $2,500 Bulk/Custom Synthesis

Procurement Tip: The starting material, 4-Phenylcyclohexanone (CAS: 4894-75-1), is

significantly cheaper (~$80 for 10g).[1][2] If your lab has synthetic capacity, buying the ketone

and performing the Wittig homologation (Route A) is a cost-effective strategy for needs >50g.[2]

Procurement & Handling Protocols
Quality Control Checklist
When receiving a shipment, verify the following immediately:

Appearance: Should be clear/pale yellow.[1][2] Dark brown indicates oxidation or

polymerization.[1][2]

H-NMR: Check the aldehyde proton signal (~9.6-9.8 ppm).

Trans-isomer: Aldehyde proton appears as a doublet (J ≈ 1-2 Hz) due to coupling with the

axial H1.[2]

Cis-isomer: Aldehyde proton appears as a singlet or broad peak.[2]

Purity: Ensure <1% 4-phenylcyclohexanecarboxylic acid (broad OH peak in NMR).
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Storage[1][2]
Atmosphere: Store under Argon or Nitrogen.[1][2]

Temperature: -20°C (Freezer).

Container: Tightly sealed glass with Teflon liner; parafilm is insufficient for long-term storage

of aldehydes.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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